Cas no 64095-60-9 (Longistyline A)

• Product Name: Longistyline A
• CAS No: 64095-60-9
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 503518
• PubChem ID: 9900754
• Update Time: 2025-07-02

Longistyline A Chemical and Physical Properties

Names and Identifiers

• Phenol,3-methoxy-2-(3-methyl-2-buten-1-yl)-5-[(1E)-2-phenylethenyl]-
• LongistylinA
• Longistyline A
• Phenol,3-methoxy-2-(3-methyl-2-butenyl)-5-(2-phenylethenyl)-, (E)-
• Phenol,3-methoxy-2-(3-methyl-2-butenyl)-5-[(1E)-2-phenylethenyl]- (9CI)
• 3-Methoxy-2-(3-methyl-2-buten-1-yl)-5-[(1E)-2-phenylethenyl]phenol
• MRSA JCSC 4744
• MRSA JCSC 4469
• Staphylococcus aureus CMCC 26003
• Bacillus cereus CMCC 63302
• Escherichia coli ATCC 8739
• DTXSID401317622
• CHEMBL4795910
• HY-N9690
• (E)-3-Methoxy-2-(3-methylbut-2-en-1-yl)-5-styrylphenol
• SCHEMBL6230110
• 64095-60-9
• 3-methoxy-2-(3-methylbut-2-en-1-yl)-5-[(1E)-2-phenylethenyl]phenol
• CS-0202833
• Longistylin A
• 3-Hydroxy-4-isopentenyl-5-methoxystilbene

• Inchi： 1S/C20H22O2/c1-15(2)9-12-18-19(21)13-17(14-20(18)22-3)11-10-16-7-5-4-6-8-16/h4-11,13-14,21H,12H2,1-3H3/b11-10+
• InChI Key： MPDBOKIOROLWQP-ZHACJKMWSA-N
• SMILES： O(C)C1C=C(/C=C/C2C=CC=CC=2)C=C(C=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 294.16206
• Monoisotopic Mass: 294.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 452.1±24.0 °C(Predicted)
• Solubility: Insuluble (6.5E-3 g/L) (25 ºC),
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Longistyline A

Exploring Longistyline A (CAS No. 64095-60-9): A Natural Compound with Multifaceted Bioactive Potential

Longistyline A (CAS No. 64095-60-9) is a naturally occurring stilbenoid compound that has garnered significant attention in recent years due to its diverse pharmacological properties. As researchers increasingly focus on plant-derived bioactive molecules, Longistyline A stands out for its unique structural features and potential therapeutic applications. This compound belongs to the stilbene class, which includes well-known molecules like resveratrol, but Longistyline A exhibits distinct characteristics that make it particularly interesting for scientific investigation.

The growing interest in Longistyline A reflects broader trends in natural product research, where consumers and scientists alike are searching for "natural alternatives to synthetic drugs" and "plant-based bioactive compounds." With increasing awareness about the "health benefits of stilbenoids" and "natural antioxidants," Longistyline A has become a subject of numerous studies exploring its potential in areas ranging from neuroprotection to metabolic regulation. Its CAS registry number (64095-60-9) serves as a crucial identifier for researchers looking to study this compound's properties in depth.

Structurally, Longistyline A features a unique arrangement of phenolic groups that contribute to its biological activities. Recent studies have investigated its "mechanism of action" and potential as an "anti-inflammatory agent," with particular interest in how it compares to other stilbenoids in terms of bioavailability and efficacy. The compound's ability to modulate various cellular pathways has led to research into its potential applications for "oxidative stress management" and "cellular health maintenance," topics that consistently rank high in health-related searches.

From a pharmacological perspective, Longistyline A (CAS 64095-60-9) has shown promise in preclinical studies for its "neuroprotective effects," a topic of immense interest given the global focus on brain health and cognitive function. Researchers are particularly intrigued by its potential to support "healthy aging processes" and its possible role in "mitochondrial function optimization." These research directions align perfectly with current consumer interests in "natural nootropics" and "cognitive enhancers," making Longistyline A a compound worth watching in the nutraceutical space.

The extraction and purification of Longistyline A present interesting challenges for natural product chemists. As demand grows for "standardized plant extracts" and "high-purity bioactive compounds," researchers are developing more efficient methods to isolate Longistyline A while preserving its biological activity. The compound's stability profile and optimal storage conditions (often searched as "Longistyline A stability" or "64095-60-9 storage requirements") are important considerations for both researchers and potential commercial applications.

In the context of current health trends, Longistyline A research intersects with several popular topics, including "gut-brain axis modulation" and "natural immune support." Preliminary studies suggest that this compound may influence multiple biological systems, making it a potentially valuable tool for "holistic health approaches." Its classification under CAS 64095-60-9 ensures proper identification in scientific literature and regulatory contexts, which is crucial as interest in this compound continues to grow.

Looking forward, the scientific community anticipates more clinical research on Longistyline A to validate its therapeutic potential. Current studies focusing on its "molecular targets" and "signaling pathways" are laying the groundwork for future applications. As consumers increasingly search for "evidence-based natural remedies" and "scientifically validated plant compounds," Longistyline A (CAS 64095-60-9) represents an exciting frontier in phytochemical research with potential implications for various health and wellness applications.